Cas no 650606-83-0 (Pyrimidine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-)

• Product name: Pyrimidine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-
• CAS No: 650606-83-0
• MF: C₅₅H₃₇N₅
• MW: 767.91578
• CID: 408763
• PubChem ID: 71377408

Pyrimidine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-
• 2,4,6-tris(4,6-diphenylpyridin-2-yl)pyrimidine
• DTXSID60800048
• SCHEMBL18052712
• 650606-83-0

• Inchi： InChI=1S/C55H37N5/c1-7-19-38(20-8-1)44-31-47(41-25-13-4-14-26-41)56-50(34-44)52-37-53(51-35-45(39-21-9-2-10-22-39)32-48(57-51)42-27-15-5-16-28-42)60-55(59-52)54-36-46(40-23-11-3-12-24-40)33-49(58-54)43-29-17-6-18-30-43/h1-37H
• InChI Key： WLRGSHQETVYCQM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=NC(=C2)C3=CC(=NC(=N3)C4=CC(=CC(=N4)C5=CC=CC=C5)C6=CC=CC=C6)C7=CC(=CC(=N7)C8=CC=CC=C8)C9=CC=CC=C9)C1=CC=CC=C1

Computed Properties

• Exact Mass: 767.30521
• Monoisotopic Mass: 767.30489620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.45